Cas no 1448027-70-0 (N-3-(2H-1,3-benzodioxol-5-yl)-3-hydroxypropyl-4-ethoxy-3-fluorobenzene-1-sulfonamide)

• Product Name: N-3-(2H-1,3-benzodioxol-5-yl)-3-hydroxypropyl-4-ethoxy-3-fluorobenzene-1-sulfonamide
• CAS No: 1448027-70-0
• MF: C₁₈H₂₀FNO₆S
• MW: 397.417907714844
• CID: 6266010
• PubChem ID: 71804356
• Update Time: 2025-07-11

N-3-(2H-1,3-benzodioxol-5-yl)-3-hydroxypropyl-4-ethoxy-3-fluorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-3-(2H-1,3-benzodioxol-5-yl)-3-hydroxypropyl-4-ethoxy-3-fluorobenzene-1-sulfonamide
• 1448027-70-0
• N-(3-(benzo[d][1,3]dioxol-5-yl)-3-hydroxypropyl)-4-ethoxy-3-fluorobenzenesulfonamide
• N-[3-(1,3-benzodioxol-5-yl)-3-hydroxypropyl]-4-ethoxy-3-fluorobenzenesulfonamide
• F6416-7753
• N-[3-(2H-1,3-benzodioxol-5-yl)-3-hydroxypropyl]-4-ethoxy-3-fluorobenzene-1-sulfonamide
• AKOS024556594

• Inchi： 1S/C18H20FNO6S/c1-2-24-16-6-4-13(10-14(16)19)27(22,23)20-8-7-15(21)12-3-5-17-18(9-12)26-11-25-17/h3-6,9-10,15,20-21H,2,7-8,11H2,1H3
• InChI Key： YHNMUPRGKNPUQZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C=1)F)OCC)(NCCC(C1=CC=C2C(=C1)OCO2)O)(=O)=O

Computed Properties

• Exact Mass: 397.09953669g/mol
• Monoisotopic Mass: 397.09953669g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 103Ų

Additional information on N-3-(2H-1,3-benzodioxol-5-yl)-3-hydroxypropyl-4-ethoxy-3-fluorobenzene-1-sulfonamide

N-3-(2H-1,3-Benzodioxol-5-yl)-3-hydroxypropyl-4-ethoxy-3-fluorobenzene-1-sulfonamide: A Comprehensive Overview

The compound with CAS No. 1448027-70-0, known as N-3-(2H-1,3-benzodioxol-5-yl)-3-hydroxypropyl-4-ethoxy-3-fluorobenzene-1-sulfonamide, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising applications in drug development and material science.

N-Arylsulfonamides are a class of compounds that have been extensively studied for their diverse biological activities. The benzodioxole moiety in this compound contributes to its stability and bioavailability, making it a valuable candidate for therapeutic applications. Recent studies have highlighted the importance of such structures in modulating enzyme activity and receptor binding, which are critical factors in drug design.

The sulfonamide group in this molecule plays a pivotal role in its pharmacokinetic properties. Sulfonamides are known for their ability to enhance solubility and improve the absorption of drugs in the body. The presence of the ethoxy and fluoro substituents further enhances the compound's selectivity and potency, making it a promising lead for developing novel pharmaceutical agents.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have employed various strategies, including microwave-assisted synthesis and catalytic cross-coupling reactions, to optimize the production process. These methods not only improve yield but also reduce the environmental impact of manufacturing, aligning with current trends toward sustainable chemistry.

From a pharmacological perspective, this compound has shown remarkable activity in preclinical studies. Its ability to inhibit key enzymes involved in inflammatory pathways makes it a potential candidate for treating conditions such as arthritis and neurodegenerative diseases. Additionally, its hydroxypropyl group enhances its ability to penetrate biological barriers, improving its efficacy in vivo.

The benzodioxole ring is another critical feature of this molecule. This aromatic system not only contributes to the compound's stability but also serves as a platform for further functionalization. Researchers have explored various substitution patterns on the benzodioxole ring to tailor the compound's properties for specific applications.

In terms of applications, this compound has been investigated for its potential in drug delivery systems. Its unique structure allows for controlled release mechanisms, which are essential for optimizing therapeutic outcomes. Furthermore, its compatibility with various polymer matrices makes it a versatile component in advanced drug delivery technologies.

Recent studies have also explored the use of this compound in imaging agents. Its ability to fluoresce under specific conditions makes it a valuable tool in diagnostic applications. This dual functionality—combining therapeutic and diagnostic capabilities—positions it at the forefront of modern medicine.

Despite its numerous advantages, challenges remain in fully harnessing the potential of this compound. Issues such as scalability and cost-effectiveness need to be addressed to ensure its widespread adoption. However, ongoing research is focused on overcoming these barriers, with promising results emerging from collaborative efforts between academia and industry.

In conclusion, N-3-(2H-1,3-benzodioxol-5-yl)-3-hydroxypropyl-4-ethoxy-3-fluorobenzene-sulfonamide represents a significant advancement in chemical synthesis and pharmacology. Its unique structure, combined with cutting-edge research findings, underscores its potential as a groundbreaking agent in various therapeutic areas. As research continues to unfold, this compound is poised to make a lasting impact on both scientific innovation and clinical practice.